Cas no 169783-76-0 (D-Ribose-3-d)

• Product Name: D-Ribose-3-d
• CAS No: 169783-76-0
• MF: C₅H₁₀O₅
• MW: 151.136064052582
• CID: 111263
• Update Time: 2025-05-26

D-Ribose-3-d Chemical and Physical Properties

Names and Identifiers

• D-Ribose-3-C-d (9CI)
• D-[3-2H]RIBOSE
• D-Ribose-3-d
• (3S,5R)-4-deuterio-5-(hydroxymethyl)oxolane-2,3,4-triol

• Inchi： 1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2/t2-,3-,4-,5?/m1/s1/i3D
• InChI Key： SRBFZHDQGSBBOR-YOLHSRPWSA-N
• SMILES： O1C[C@H]([C@]([2H])([C@H](C1O)O)O)O

Additional information on D-Ribose-3-d

Research Brief on D-Ribose-3-d (169783-76-0): Recent Advances and Applications in Chemical Biology and Medicine

D-Ribose-3-d, a deuterated form of D-ribose with the CAS number 169783-76-0, has garnered significant attention in recent years due to its unique properties and potential applications in chemical biology and medicine. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, metabolic pathways, and therapeutic implications. The deuterium labeling in D-Ribose-3-d offers distinct advantages for tracing metabolic fluxes and studying biochemical processes with enhanced precision, making it a valuable tool in both research and clinical settings.

Recent studies have highlighted the role of D-Ribose-3-d in elucidating the pentose phosphate pathway (PPP), a critical metabolic route involved in nucleotide synthesis and redox balance. Researchers have employed advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to track the incorporation of deuterium-labeled ribose into nucleic acids and other biomolecules. These investigations have provided deeper insights into the dynamics of PPP under various physiological and pathological conditions, including cancer and metabolic disorders.

In the field of drug development, D-Ribose-3-d has been utilized as a stable isotope tracer to evaluate the efficacy of novel therapeutics targeting metabolic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of D-Ribose-3-d to assess the impact of a small-molecule inhibitor on glucose metabolism in cancer cells. The study revealed that the inhibitor selectively disrupted ribose utilization, offering a promising strategy for targeting cancer cell proliferation.

Beyond its applications in basic research, D-Ribose-3-d has also shown potential in diagnostic imaging. A recent preprint on bioRxiv described the synthesis of a deuterated ribose derivative for use in positron emission tomography (PET) imaging. The compound exhibited favorable pharmacokinetic properties and high specificity for detecting regions of increased metabolic activity, such as tumors and inflamed tissues. This innovation could pave the way for more accurate and non-invasive diagnostic tools.

Despite these advancements, challenges remain in the large-scale production and commercialization of D-Ribose-3-d. Current synthesis methods often involve multi-step processes with low yields, prompting efforts to develop more efficient and cost-effective approaches. A 2022 patent application disclosed a novel enzymatic method for producing deuterated ribose derivatives, which could address some of these limitations if successfully scaled up.

In conclusion, D-Ribose-3-d (169783-76-0) represents a versatile and powerful tool in chemical biology and medicine. Its applications span from fundamental research on metabolic pathways to the development of targeted therapies and diagnostic agents. Ongoing research and technological innovations are expected to further expand its utility and accessibility, solidifying its role as a cornerstone in the study of cellular metabolism and disease mechanisms.